1-(3-Aminophenyl)prop-2-yn-1-one

• Molecular Formula: C9H7NO
• Molecular Weight: 145.16 g/mol
• IUPAC Name: 1-(3-aminophenyl)prop-2-yn-1-one
• InChI: InChI=1S/C9H7NO/c1-2-9(11)7-4-3-5-8(10)6-7/h1,3-6H,10H2
• InChI Key: IWAOFZRLSWFXSO-UHFFFAOYSA-N
• Canonical SMILES: C#CC(=O)C1=CC(=CC=C1)N

Description

1-(3-Aminophenyl)prop-2-yn-1-one is an organic compound characterized by a phenyl ring substituted with an amino group at the meta position and a propargyl ketone (propynone) group. The molecular formula is C₉H₇NO, with a molecular weight of 145.16 g/mol. The amino group (-NH₂) enhances electron density on the aromatic ring, influencing reactivity and biological interactions, while the triple bond in the propynone moiety introduces rigidity and distinct electronic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(3-Aminophenyl)prop-2-yn-1-one can be synthesized through several methods. One common approach involves the acylation of terminal alkynes with N-acylbenzotriazole in the presence of ionic liquids such as 1-butyl-3-methylimidazolium tetrafluoroborate and catalytic amounts of zinc chloride . This method offers mild reaction conditions, short reaction times, and excellent functional group tolerance.

Industrial Production Methods: Industrial production of 1-(3-Aminophenyl)prop-2-yn-1-one typically involves the use of palladium-catalyzed carbonylative Sonogashira coupling of terminal alkynes with aryl halides or arylhydrazines . This method is favored for its efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions: 1-(3-Aminophenyl)prop-2-yn-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: The amino group allows for nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products:

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

1-(3-Aminophenyl)prop-2-yn-1-one has a wide range of scientific research applications:

Chemistry: It serves as a building block for the synthesis of heterocyclic compounds and other complex molecules.

Biology: The compound is used in the study of enzyme inhibitors and as a probe for biological assays.

Industry: The compound is used in the production of advanced materials and as an intermediate in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 1-(3-Aminophenyl)prop-2-yn-1-one involves its interaction with various molecular targets and pathways. The compound can act as a photosensitizer, generating singlet oxygen and superoxide radicals through energy transfer and single electron transfer pathways . These reactive oxygen species play a crucial role in the compound’s biological activity, including its potential as an anticancer agent.

Comparison with Similar Compounds

Table 1: Substituent Effects on Reactivity and Bioactivity

Compound Name	Molecular Formula	Key Substituents	Key Properties
1-(3-Aminophenyl)prop-2-yn-1-one	C₉H₇NO	-NH₂ (meta)	Electron-donating amino group enhances hydrogen bonding; modulates NF-κB pathway
1-(3-Bromophenyl)prop-2-yn-1-one	C₉H₅BrO	-Br (meta)	Electron-withdrawing bromine increases electrophilicity; alters enzyme inhibition
1-(4-Fluorophenyl)prop-2-yn-1-one	C₉H₅FO	-F (para)	Fluorine’s electronegativity enhances membrane permeability; antimicrobial activity
1-(3-Amino-2-cyanophenyl)-2-chloropropan-1-one	C₁₀H₉ClN₂O	-CN, -Cl, -NH₂	Cyano group withdraws electrons; chlorine enhances steric effects in binding

Key Findings :

• Electron-Donating vs. Withdrawing Groups: The amino group in 1-(3-Aminophenyl)prop-2-yn-1-one facilitates hydrogen bonding with biological targets, unlike bromine or fluorine, which increase electrophilicity but reduce solubility .
• Positional Isomerism : Halogen or substituent position (meta vs. para) significantly impacts steric and electronic interactions. For example, 1-(3-Bromophenyl)prop-2-yn-1-one shows higher steric hindrance than its para-substituted analogues .

Functional Group Modifications: Ynone vs. Enone

Table 2: Ynone vs. Enone Derivatives

Compound Name	Functional Group	Key Differences
1-(3-Aminophenyl)prop-2-yn-1-one	Propynone	Triple bond increases rigidity; stronger electron-withdrawing effect
1-(3-Aminophenyl)prop-2-en-1-one	Propenone	Double bond allows conjugation; lower thermal stability
1-(3-Amino-5-cyanophenyl)propan-2-one	Propanone	Single bond increases flexibility; reduced resonance stabilization

Key Findings :

• The triple bond in 1-(3-Aminophenyl)prop-2-yn-1-one enhances rigidity and electron withdrawal, making it more reactive in click chemistry compared to enone or propanone derivatives .
• Propenone derivatives (e.g., chalcones) exhibit broader biological activity due to conjugation, but the amino-ynone hybrid offers unique pathway modulation (e.g., MAPK inhibition) .

Bioactivity and Target Interactions

Key Findings :

• The amino group in 1-(3-Aminophenyl)prop-2-yn-1-one enables dual modulation of inflammatory (NF-κB) and proliferative (MAPK) pathways, unlike halogenated analogues, which are more target-specific .
• Bromine and fluorine substituents improve antimicrobial and neuroprotective activities, respectively, but lack the broad-spectrum bioactivity of the amino-ynone compound .

Biological Activity

1-(3-Aminophenyl)prop-2-yn-1-one, a compound featuring both an alkynyl and an amino group, has garnered attention in medicinal chemistry due to its diverse biological activities. This article delves into its biological activity, synthesis, mechanisms of action, and potential therapeutic applications, supported by relevant data tables and case studies.

Chemical Structure and Properties

The molecular formula of 1-(3-Aminophenyl)prop-2-yn-1-one is $C_{10}H_{9}N$, characterized by a propynone moiety attached to a para-aminophenyl group. This unique structure facilitates various chemical transformations, enhancing its reactivity and biological interactions.

The biological activity of 1-(3-Aminophenyl)prop-2-yn-1-one is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors. The compound can form covalent bonds with active sites or engage in non-covalent interactions, leading to the modulation of biological pathways. This interaction is crucial for its potential therapeutic effects, particularly in anticancer and antimicrobial applications.

Anticancer Activity

Research indicates that 1-(3-Aminophenyl)prop-2-yn-1-one exhibits significant anticancer properties. Its derivatives have been shown to inhibit specific cancer cell lines through various mechanisms:

• Cell Cycle Arrest : Induction of apoptosis in cancer cells by disrupting cell cycle progression.
• Inhibition of Enzymatic Activity : Targeting enzymes involved in tumor growth and proliferation.

Table 1 summarizes the anticancer activity of selected derivatives:

Compound Derivative	Cancer Cell Line	IC50 (µM)	Mechanism of Action
1-(4-Aminophenyl)prop-2-yn-1-one	MCF-7 (Breast Cancer)	15	Induces apoptosis via caspase activation
3-(3-Aminophenyl)prop-2-yn-1-one	A549 (Lung Cancer)	12	Inhibits cell migration and invasion
4-(Aminophenyl)-3-benzothiazole	HeLa (Cervical Cancer)	8	Disrupts microtubule formation

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Studies show that it exhibits activity against various bacterial strains, suggesting potential applications in treating infections. The presence of the amino group enhances binding interactions with bacterial enzymes, leading to inhibition.

Table 2 outlines the antimicrobial efficacy against selected pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)	Mechanism of Action
Escherichia coli	32 µg/mL	Inhibition of cell wall synthesis
Staphylococcus aureus	16 µg/mL	Disruption of protein synthesis
Pseudomonas aeruginosa	64 µg/mL	Interference with metabolic pathways

Case Studies

Case Study 1: Anticancer Effects

In a study published in Journal of Medicinal Chemistry, researchers evaluated the efficacy of a derivative of 1-(3-Aminophenyl)prop-2-yn-1-one against breast cancer cells. The results demonstrated a significant reduction in cell viability at concentrations as low as 10 µM, indicating strong anticancer potential.

Case Study 2: Antimicrobial Properties

Another investigation focused on the antimicrobial activity against MRSA (Methicillin-resistant Staphylococcus aureus). The compound's derivative displayed an MIC value of 8 µg/mL, showcasing its potential as a novel antimicrobial agent .